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Compound of Interest

Compound Name:
4-Methylbenzo[d]thiazole-2-

carbaldehyde

Cat. No.: B12442250

Get Quote

As a trusted partner in drug development and chemical research, we recognize that true

laboratory excellence requires moving beyond basic compliance. Handling highly reactive

intermediates like 4-Methylbenzo[d]thiazole-2-carbaldehyde demands a rigorous,

mechanistic understanding of its hazards. This guide provides an authoritative, self-validating

framework for safe handling, operational workflows, and disposal, empowering your team to

execute complex syntheses safely and efficiently.

Executive Summary & Chemical Profile
4-Methylbenzo[d]thiazole-2-carbaldehyde is a specialized heterocyclic building block

frequently utilized in medicinal chemistry and materials science[1]. Because of its dual

functionality—a lipophilic benzothiazole core and a highly reactive electrophilic aldehyde—it

requires stringent environmental and personal protective controls.

Table 1: Chemical Identity and Physical Properties
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Parameter Specification Operational Implication

Chemical Name
4-Methylbenzo[d]thiazole-2-

carbaldehyde

Target compound for

specialized synthesis.

CAS Number 1378818-79-1
Unique identifier for inventory

and tracking[1].

Molecular Formula C9H7NOS
Contains heteroatoms (N, S)

contributing to lipophilicity.

Physical Form
Light yellow to yellow

crystalline solid

Prone to aerosolization;

requires static-free handling.

Reactivity Air-sensitive, Electrophilic

Must be stored and handled

under an inert atmosphere

(Ar/N₂).

Hazard Identification & Mechanistic Causality
To effectively protect yourself, you must understand why this chemical is hazardous. The risks

associated with benzothiazole-2-carbaldehyde derivatives are driven by their specific molecular

architecture[2]:

Skin Sensitization and Irritation (Category 2): The aldehyde moiety (-CHO) is a potent

electrophile. If it contacts unprotected skin or respiratory mucosa, it undergoes nucleophilic

attack by the primary amine groups (e.g., lysine residues) of biological proteins. This forms

covalent Schiff bases, triggering an immune response that manifests as severe contact

dermatitis or respiratory sensitization.

Acute Toxicity & Dermal Penetration (Category 4): The benzothiazole ring is highly lipophilic.

This property allows the molecule to easily bypass the skin's aqueous barriers, facilitating

rapid dermal absorption and systemic toxicity.

Respiratory Tract Irritation (Category 3): As a fine crystalline powder, it can easily become

aerosolized. Inhalation of these particulates directly exposes the sensitive mucosal lining of

the lungs to the reactive aldehyde[2].
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Personal Protective Equipment (PPE) Matrix
In accordance with3[3], PPE must serve as a reliable barrier against the specific mechanistic

hazards outlined above.

Table 2: PPE Requirements and Causality

PPE Category Specification
Mechanistic Causality /
Rationale

Eye/Face
ANSI Z87.1 Splash Goggles +

Face Shield

Protects against severe eye

irritation (Category 2A). A face

shield prevents droplet

deposition on the face during

solvent transfer[4].

Hands
Heavy-duty Nitrile (≥5 mil) or

Butyl Rubber

Nitrile physically blocks fine

powders. Critical: If dissolving

the compound in organic

solvents (e.g., DMF, DCM),

you must match the glove to

the solvent (e.g., butyl rubber

for DMF). Solvents act as

carriers, accelerating the

chemical's permeation across

standard latex or thin nitrile

barriers[4].

Body
Flame-Resistant (FR) Lab

Coat, Non-porous Shoes

Prevents direct dermal contact,

mitigating the risk of protein

binding and subsequent skin

sensitization[4].

Respiratory
NIOSH-Approved N95 or P100

Particulate Respirator

Required only if handling bulk

powders outside a certified

fume hood. Prevents inhalation

of aerosolized particulates that

cause respiratory tract

irritation[3].
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Standard Operating Procedure (SOP): Safe Handling
Workflow
This protocol is designed as a self-validating system. Each step includes a verification check to

ensure the safety perimeter remains intact.
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Fig 1. Safe handling, operational workflow, and spill logic.
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Step-by-Step Methodology
Environmental Verification: Before opening the reagent, verify that the chemical fume hood

face velocity is actively reading between 80–100 feet per minute (fpm). Line the work surface

with chemical-resistant, absorbent bench paper to catch micro-spills.

Atmospheric Purging: Connect your reaction vessel to a Schlenk line. Execute three

vacuum-argon cycles to establish a strictly inert atmosphere. Causality: Aldehydes are highly

prone to auto-oxidation into carboxylic acids when exposed to atmospheric oxygen, which

ruins reaction yields and alters the hazard profile.

Static-Free Weighing: Tare an anti-static weigh boat. Using a grounded stainless-steel micro-

spatula, transfer the 4-Methylbenzo[d]thiazole-2-carbaldehyde. Causality: The crystalline

powder holds static charge easily, causing it to aerosolize and adhere to gloves, which

drastically increases exposure risk.

Transfer & Dissolution: Transfer the solid to the reaction flask against a positive counter-flow

of argon. Immediately cap the flask with a rubber septum. Inject your anhydrous solvent via a

secure syringe.

Decontamination: Wipe down the spatula, balance, and surrounding hood area with a

solvent-dampened task wipe (e.g., isopropanol) to dissolve and remove residual traces.

Emergency Response & Spill Mitigation
In the event of a spill, standard sweeping is insufficient and dangerous. Follow this chemically-

informed mitigation plan:

Isolate & Protect: Immediately alert personnel, restrict access to the spill zone, and don a

NIOSH-approved P100 respirator and heavy-duty over-gloves[4].

Contain: Surround the spill with an inert, non-combustible absorbent (e.g., diatomaceous

earth or dry sand). Causality: Do NOT use combustible absorbents like paper towels or

sawdust. The electrophilic aldehyde can react exothermically with organic materials, and

flammable solvent vehicles pose an acute fire hazard[2].
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Neutralize & Collect: Use non-sparking tools to sweep the absorbed mixture into a wide-

mouth, sealable hazardous waste container.

Chemical Decontamination: Scrub the spill surface with a 5% sodium bisulfite solution,

followed by soap and water. Causality: Sodium bisulfite reacts directly with the unreacted

aldehyde to form a water-soluble bisulfite adduct, permanently neutralizing its electrophilic

hazard before final cleanup.

Waste Disposal & Environmental Logistics
Improper disposal of reactive intermediates can lead to dangerous cross-reactions in waste

streams. Adhere strictly to the guidelines set forth in 5[5].

Segregation: Collect all contaminated consumables (wipes, gloves, weigh boats) and

chemical residues as Hazardous Organic Waste. Do not mix with strong oxidizers or strong

bases, as bases can trigger an exothermic Cannizzaro reaction or aldol condensation.

Labeling: Label the primary waste container clearly with the full chemical name, CAS number

(1378818-79-1), and primary hazards ("Irritant", "Sensitizer", "Toxic").

Storage: Store in secondary containment within a designated Satellite Accumulation Area

(SAA). Ensure the container is tightly sealed to prevent the emission of toxic fumes (SOx,

NOx)[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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